Cas no 1868397-80-1 ((3S)-3-amino-4,5,5-trimethylhexanoic acid)

• Product Name: (3S)-3-amino-4,5,5-trimethylhexanoic acid
• CAS No: 1868397-80-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5941503
• PubChem ID: 165524622
• Update Time: 2025-06-12

(3S)-3-amino-4,5,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-4,5,5-trimethylhexanoic acid
• 1868397-80-1
• EN300-1284923

• Inchi： 1S/C9H19NO2/c1-6(9(2,3)4)7(10)5-8(11)12/h6-7H,5,10H2,1-4H3,(H,11,12)/t6?,7-/m0/s1
• InChI Key： KFXSVCSDFYHEMH-MLWJPKLSSA-N
• SMILES： OC(C[C@@H](C(C)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on (3S)-3-amino-4,5,5-trimethylhexanoic acid

(3S)-3-amino-4,5,5-trimethylhexanoic acid (CAS No. 1868397-80-1): An Overview of Its Structure, Properties, and Applications in Chemical and Biological Research

(3S)-3-amino-4,5,5-trimethylhexanoic acid (CAS No. 1868397-80-1) is a chiral amino acid derivative that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemical and biological research. This compound is characterized by its chiral center at the C3 position, which imparts enantiomeric specificity and influences its biological activity and interactions with other molecules.

The molecular formula of (3S)-3-amino-4,5,5-trimethylhexanoic acid is C₁₀H₂₁NO₂, and its molecular weight is approximately 187.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and organic solvents such as methanol and ethanol. Its amino acid structure includes a carboxylic acid group (-COOH) and an amino group (-NH₂), which are essential for its reactivity and functionality in various chemical reactions.

In the context of chemical synthesis, (3S)-3-amino-4,5,5-trimethylhexanoic acid has been utilized as a building block for the synthesis of more complex molecules. Its chiral nature makes it particularly valuable in the preparation of enantiomerically pure compounds, which are crucial in pharmaceutical research and development. Recent studies have explored the use of this compound in the synthesis of peptide analogs and protein mimetics, which have potential applications in drug discovery and therapeutic development.

The biological activity of (3S)-3-amino-4,5,5-trimethylhexanoic acid has also been a subject of interest. Research has shown that this compound can interact with specific enzymes and receptors, modulating their activity and influencing cellular processes. For instance, studies have demonstrated that it can act as a ligand for certain G-protein coupled receptors (GPCRs), which are important targets for drug development. The ability to modulate GPCR activity makes this compound a promising candidate for the treatment of various diseases, including neurological disorders and metabolic conditions.

In addition to its potential therapeutic applications, (3S)-3-amino-4,5,5-trimethylhexanoic acid has been investigated for its role in cell signaling pathways. It has been shown to influence the activity of key signaling molecules such as kinases and phosphatases, which are involved in regulating cell growth, differentiation, and apoptosis. These findings suggest that this compound could be used as a tool to study the intricate mechanisms underlying cellular processes and to identify novel targets for therapeutic intervention.

The stability of (3S)-3-amino-4,5,5-trimethylhexanoic acid under various conditions is another important aspect that has been studied. Research has shown that it remains stable under mild acidic and basic conditions but can undergo degradation at extreme pH levels or high temperatures. This information is crucial for optimizing its use in chemical reactions and biological assays. Additionally, the compound's stability in different solvents has been evaluated to ensure its suitability for various experimental protocols.

In the field of analytical chemistry, methods for the detection and quantification of (3S)-3-amino-4,5,5-trimethylhexanoic acid have been developed using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods provide accurate and reliable means to analyze this compound in complex biological samples, facilitating its use in research studies and clinical applications.

The environmental impact of (3S)-3-amino-4,5,5-trimethylhexanoic acid has also been considered. Studies have shown that it does not pose significant environmental risks when used under controlled laboratory conditions. However, proper disposal methods should be followed to prevent any potential adverse effects on ecosystems.

In conclusion, (3S)-3-amino-4,5,5-trimethylhexanoic acid (CAS No. 1868397-80-1) is a versatile compound with a wide range of applications in chemical synthesis, biological research, and drug development. Its unique structural features and biological activity make it an important molecule for further investigation and potential therapeutic use. As research continues to advance in these areas, the significance of this compound is likely to grow, contributing to new discoveries and innovations in the field.